Cas no 905807-83-2 ( )

• Product Name: &nbsp
• CAS No: 905807-83-2
• MF: C₁₂H₈F₃NO₂S
• MW: 287.257632255554
• CID: 867638
• PubChem ID: 26985201
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-4-(4-TRIFLUOROMETHYL)PHENYL THIAZOLE-5-CARBOXYLIC ACID
• 2-methyl-4-(4-trifluoromethyl-phenyl)-thiazole-5-carboxylic acid
• 2-methyl-4-[4-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxylic acid
• PC1908
• 905807-83-2
• SCHEMBL1398660
• AKOS015962422
• DTXSID50650418
•  

• Inchi： 1S/C12H8F3NO2S/c1-6-16-9(10(19-6)11(17)18)7-2-4-8(5-3-7)12(13,14)15/h2-5H,1H3,(H,17,18)
• InChI Key： BFZXIRRFPCMCOT-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1C(=O)O)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 287.02300
• Monoisotopic Mass: 287.02278416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.43000
• LogP: 3.83550